Cas no 61999-50-6 (2-Azetidinone, 1-(3-methoxyphenyl)-)

• Product Name: 2-Azetidinone, 1-(3-methoxyphenyl)-
• CAS No: 61999-50-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 461096
• PubChem ID: 12315616
• Update Time: 2025-04-19

2-Azetidinone, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)azetidin-2-one
• DTXSID60487459
• 61999-50-6

• Inchi： 1S/C10H11NO2/c1-13-9-4-2-3-8(7-9)11-6-5-10(11)12/h2-4,7H,5-6H2,1H3
• InChI Key： YDMSGSXVCBPLQL-UHFFFAOYSA-N
• SMILES： O=C1CCN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54